2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine

• Molecular Formula: C9H10ClN3S
• Molecular Weight: 227.71 g/mol
• IUPAC Name: 2-tert-butyl-7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
• InChI: InChI=1S/C9H10ClN3S/c1-9(2,3)8-13-5-6(10)11-4-12-7(5)14-8/h4H,1-3H3
• InChI Key: MAKOROPFTUCRAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(S1)N=CN=C2Cl

Description

2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine (CAS: 871266-85-2) is a bicyclic heterocyclic compound with a molecular formula of C₉H₁₁ClN₄S and a molecular weight of 242.73 g/mol . Its structure features a thiazolo[5,4-d]pyrimidine core substituted at position 2 with a bulky tert-butyl group and at position 7 with a chlorine atom.

The tert-butyl group at position 2 contributes to enhanced lipophilicity and steric hindrance, which may influence binding affinity and metabolic stability. The chlorine atom at position 7 is a common substituent in thiazolopyrimidines, often modulating electronic properties and reactivity for downstream functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of tert-butyl methyl ketone with tert-butyronitrile, followed by cyclization to form the desired thiazolo[5,4-d]pyrimidine structure . The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and scalability of the process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cyclization Reactions: The compound can participate in further cyclization reactions to form more complex structures.

Common Reagents and Conditions

Common reagents used in these reactions include strong nucleophiles for substitution reactions, oxidizing agents like hydrogen peroxide for oxidation, and reducing agents such as sodium borohydride for reduction. The reaction conditions, including temperature, solvent, and catalyst, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, substitution reactions can yield various substituted thiazolo[5,4-d]pyrimidine derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound.

Scientific Research Applications

2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical intermediate and its biological activity against various targets.

Materials Science: It is used in the development of advanced materials with specific electronic or optical properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules in organic chemistry research.

Biological Research: It is investigated for its interactions with biological macromolecules and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Core Structure Variations: Thiazolo[5,4-d]pyrimidine vs. Pyrazolo[3,4-d]pyrimidine

Thiazolo[5,4-d]pyrimidines differ from pyrazolo[3,4-d]pyrimidines (Figure 15 in ) in their fused heterocyclic systems:

• Thiazolo[5,4-d]pyrimidine : Contains a sulfur atom in the thiazole ring, enhancing π-stacking interactions and electron-withdrawing effects.

Example :

• 2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine (tert-butyl, Cl) vs. 4-(Phenylamino)pyrazolo[3,4-d]pyrimidine (phenylamino). The sulfur atom in the thiazolo core may improve membrane permeability compared to pyrazolo derivatives .

Substituent Effects at Position 2

Position 2 substitutions significantly impact steric and electronic properties:

Compound	Position 2 Substituent	Key Properties
2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine	tert-Butyl	High lipophilicity, steric bulk; may reduce off-target binding
2-Amino-7-chlorothiazolo[5,4-d]pyrimidine	Amino	Enhanced hydrogen-bonding capacity; intermediate for diamino derivatives
2-(Furan-2-yl)-7-aminothiazolo[5,4-d]pyrimidine	Furan-2-yl	Moderate polarity; π-π interactions with aromatic residues in receptors

Key Finding: The tert-butyl group in the target compound likely improves metabolic stability but may reduce solubility compared to amino or furan-2-yl substituents .

Substituent Effects at Position 7

Position 7 is critical for reactivity and biological activity:

Compound	Position 7 Substituent	Functional Role
2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine	Chlorine	Electron-withdrawing effect; facilitates nucleophilic substitution reactions
7-Amino-5-piperazinyl-thiazolo[5,4-d]pyrimidine	Amino	Essential for A2A adenosine receptor (A2AAR) antagonism/ inverse agonism

Key Finding: The chlorine atom in the target compound makes it a versatile intermediate for further derivatization (e.g., amination), whereas 7-amino analogs directly engage in receptor binding .

Substituent Effects at Position 5

Position 5 tolerates diverse substitutions, including alkyl and heterocyclic groups:

Compound	Position 5 Substituent	Pharmacological Relevance
5-Piperazinyl-7-amino-thiazolo[5,4-d]pyrimidine	Piperazinyl	High A2AAR affinity; broad pharmacological activity
5-Chloro-2-(furan-2-yl)-thiazolo[5,4-d]pyrimidine	Chloro	Intermediate for introducing amines or alkyl chains

Key Finding :
Piperazinyl or piperidinyl groups at position 5 enhance receptor affinity, but steric bulk from tert-butyl at position 2 may limit conformational flexibility in binding pockets .

Pharmacological and Physicochemical Implications

• Receptor Binding: Compared to 7-amino analogs (e.g., A2AAR antagonists), the chlorine substituent may reduce direct receptor engagement but improve stability for prodrug designs .
• Synthetic Utility : The chlorine atom enables facile substitution with amines, alcohols, or thiols, making it a preferred intermediate over less reactive derivatives .

Biological Activity

2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, including anticancer, anti-inflammatory, and antimicrobial effects, supported by recent research findings and case studies.

Chemical Structure

The compound belongs to the thiazolo[5,4-d]pyrimidine class, characterized by a bicyclic structure that contributes to its biological activity. The presence of the tert-butyl and chlorine substituents plays a crucial role in modulating its pharmacological properties.

Anticancer Activity

Research has shown that derivatives of thiazolo[5,4-d]pyrimidine exhibit potent anticancer effects. For instance, studies indicate that certain derivatives can inhibit key enzymes involved in cancer cell proliferation.

• Mechanism of Action : Compounds like 2-(tert-Butyl)-7-chlorothiazolo[5,4-d]pyrimidine are believed to act by inhibiting various kinases involved in cell signaling pathways critical for tumor growth. Notably, they have shown activity against cancer cell lines such as HT29 and chronic lymphocytic leukemia cells with therapeutic windows significantly higher than standard treatments like cisplatin .
• Case Study : In vitro studies demonstrated that the compound exhibited a cytotoxic effect with an IC50 value comparable to established chemotherapeutics, indicating its potential as a lead compound for further development .

Anti-inflammatory Activity

The anti-inflammatory properties of thiazolo[5,4-d]pyrimidines have also been documented. These compounds can inhibit cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response.

• Research Findings : A study reported that derivatives showed significant inhibition of COX-2 activity with IC50 values similar to celecoxib, a standard anti-inflammatory drug . This suggests potential applications in treating inflammatory diseases.

Antimicrobial Activity

Thiazolo[5,4-d]pyrimidines have been evaluated for their antimicrobial properties against various pathogens.

• Study Results : The compound demonstrated effectiveness against bacterial strains, highlighting its potential as an antibacterial agent . The structure-activity relationship (SAR) studies suggest that modifications to the thiazolo and pyrimidine rings can enhance antimicrobial efficacy.

Data Table: Biological Activity Summary

Biological Activity	Effectiveness	IC50 Values (µM)	Reference
Anticancer	Cytotoxicity	58.44 - 381.16
Anti-inflammatory	COX-2 Inhibition	0.04 - 0.04
Antimicrobial	Bacterial Inhibition	Varies by strain